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Compound of Interest

Compound Name: Butanal, 3,4-dihydroxy-

Cat. No.: B15477316 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe work environment and

regulatory compliance. This guide provides essential safety and logistical information for the

disposal of Butanal, 3,4-dihydroxy- (CAS No. 81893-52-9).

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal information for

Butanal, 3,4-dihydroxy- is not readily available. Therefore, the following procedures are based

on general best practices for the disposal of organic laboratory chemicals and data from

structurally related compounds. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Physical and Chemical Properties
A summary of the known physical and chemical properties of (S)-Butanal, 3,4-dihydroxy- is
provided below. The absence of complete data underscores the need for cautious handling.
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Property Value Source

CAS Number 81893-52-9 [1][2][3]

Molecular Formula C4H8O3 [2][3]

Molecular Weight 104.10 g/mol [2][3]

Boiling Point Not Available [1]

Melting Point Not Available [1]

Flash Point Not Available [1]

Solubility Not Available [1]

Hazard Codes Not Available [1]

Hazard Assessment
While specific hazard data for Butanal, 3,4-dihydroxy- is limited, a structurally related

compound, 3,4-Dihydroxybenzaldehyde, is known to cause skin irritation, serious eye irritation,

and may cause respiratory irritation[4]. Therefore, it is prudent to handle Butanal, 3,4-
dihydroxy- as a potentially hazardous substance.

Potential Hazards:

May cause skin and eye irritation.

May cause respiratory tract irritation.

Flammability is unknown, but as an organic compound, it should be treated as potentially

flammable.

Personal Protective Equipment (PPE)
When handling Butanal, 3,4-dihydroxy-, appropriate personal protective equipment must be

worn to minimize exposure.

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.

Disposal Procedures
Disposal of Butanal, 3,4-dihydroxy- must be conducted in accordance with federal, state, and

local regulations. Organic chemicals should never be disposed of down the drain[5].

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste Butanal, 3,4-dihydroxy- and any contaminated materials (e.g., pipette tips,

gloves) in a dedicated, properly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure screw-top cap.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Butanal, 3,4-dihydroxy-".

Include the approximate concentration and volume of the waste.

Indicate the date of waste accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Ensure the storage area is away from heat, sparks, and open flames[5].

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to

prevent spills.
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Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not allow the waste to accumulate beyond the limits specified by your institution's

policies.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Butanal, 3,4-
dihydroxy-.
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Disposal Workflow for Butanal, 3,4-dihydroxy-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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